Candesartan Acyl-Glucuronide
Candesartan Acyl-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
180603-77-4
VCID:
VC0105030
InChI:
InChI=1S/C30H28N6O9/c1-2-43-30-31-20-9-5-8-19(28(42)45-29-24(39)22(37)23(38)25(44-29)27(40)41)21(20)36(30)14-15-10-12-16(13-11-15)17-6-3-4-7-18(17)26-32-34-35-33-26/h3-13,22-25,29,37-39H,2,14H2,1H3,(H,40,41)(H,32,33,34,35)/t22-,23-,24+,25-,29-/m0/s1
SMILES:
Molecular Formula:
C30H28N6O9
Molecular Weight:
616.6 g/mol
Candesartan Acyl-Glucuronide
CAS No.: 180603-77-4
Cat. No.: VC0105030
Molecular Formula: C30H28N6O9
Molecular Weight: 616.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 180603-77-4 |
|---|---|
| Molecular Formula | C30H28N6O9 |
| Molecular Weight | 616.6 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-ethoxy-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carbonyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C30H28N6O9/c1-2-43-30-31-20-9-5-8-19(28(42)45-29-24(39)22(37)23(38)25(44-29)27(40)41)21(20)36(30)14-15-10-12-16(13-11-15)17-6-3-4-7-18(17)26-32-34-35-33-26/h3-13,22-25,29,37-39H,2,14H2,1H3,(H,40,41)(H,32,33,34,35)/t22-,23-,24+,25-,29-/m0/s1 |
| Standard InChI Key | IQMPSFXZXNRDMY-GMQKQUAPSA-N |
| Isomeric SMILES | CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5)C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)C(=O)O)O)O)O |
| Canonical SMILES | CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5)C(=O)OC6C(C(C(C(O6)C(=O)O)O)O)O |
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